4-chloro-6-{4-[5-(2,5-dimethoxyphenyl)-1H-pyrazol-3-yl]piperidin-1-yl}pyrimidin-2-amine

• IUPAC Name: 4-chloro-6-[4-[3-(2,5-dimethoxyphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]pyrimidin-2-amine
• InChI: InChI=1S/C20H23ClN6O2/c1-28-13-3-4-17(29-2)14(9-13)16-10-15(25-26-16)12-5-7-27(8-6-12)19-11-18(21)23-20(22)24-19/h3-4,9-12H,5-8H2,1-2H3,(H,25,26)(H2,22,23,24)
• InChI Key: DTBCAHAQPHLERZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NNC(=C2)C3CCN(CC3)C4=CC(=NC(=N4)N)Cl
• Molecular Formula: C20H23ClN6O2
• Molecular Weight: 414.9 g/mol
• CAS No.: 1026092-90-9

Description

4-chloro-6-{4-[5-(2,5-dimethoxyphenyl)-1H-pyrazol-3-yl]piperidin-1-yl}pyrimidin-2-amine is a useful research compound. Its molecular formula is C20H23ClN6O2 and its molecular weight is 414.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• The compound has been involved in the synthesis of complex heterocyclic structures, which serve as the basis for further chemical and pharmacological investigations. For example, studies have detailed the synthesis of diamino-substituted pyrano and pyrimidin derivatives, highlighting the chemical versatility of pyrazole and piperidine-based compounds in creating novel heterocyclic systems with potential biological activities (E. Paronikyan et al., 2016).

Potential Biological Activities

• Novel pyrazole derivatives, including structures similar to the specified compound, have been synthesized and evaluated for antimicrobial and anticancer activities. These compounds exhibit promising results, with some showing higher anticancer activity than reference drugs, indicating their potential as therapeutic agents (H. Hafez et al., 2016).

• Another study focused on pyrazolopyridine derivatives, exploring their synthesis and antioxidant evaluation. This research contributes to understanding the antioxidant potential of pyrazole-based compounds, suggesting avenues for developing treatments against oxidative stress-related diseases (M. Gouda, 2012).

Chemical Reactions and Modifications

• Research has also delved into the reactions and modifications of similar compounds, leading to the creation of new pyrimidine, pyrazole, and piperidine derivatives. These studies lay the groundwork for the synthesis of compounds with enhanced chemical and biological properties, expanding the scope of their applications in scientific research (Yuh-Wen Ho et al., 2013).